2-[(4-Chlorophenyl)Sulfanyl]-2-Methylpropanal

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-2-methylpropanal
• InChI: InChI=1S/C10H11ClOS/c1-10(2,7-12)13-9-5-3-8(11)4-6-9/h3-7H,1-2H3
• InChI Key: ATFFNOSBGHNMPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C=O)SC1=CC=C(C=C1)Cl
• Molecular Formula: C10H11ClOS
• DSSTOX Substance ID: DTXSID50377673
• Molecular Weight: 214.71 g/mol
• CAS RN: 56421-90-0

Description

2-[(4-Chlorophenyl)Sulfanyl]-2-Methylpropanal (CSPM) is a chemical compound that has been studied for its potential applications in various scientific fields. CSPM is a member of the sulfanyl group of compounds, which are characterized by their sulfur-containing structures and their ability to form strong covalent bonds with other molecules. CSPM has been studied for its potential applications in medicine, biochemistry, and pharmacology, as well as its potential to be used as a reagent in laboratory experiments.

Scientific Research Applications

Synthesis and Chemiluminescence

One study focused on the synthesis of sulfanyl-, sulfinyl-, and sulfonyl-substituted bicyclic dioxetanes, demonstrating the thermal stability of these compounds and their base-induced chemiluminescence, which could be applied in analytical chemistry and materials science for the development of new luminescent materials (Watanabe et al., 2010).

Crystal Structure Analysis

Another research effort described the crystal structure and Hirshfeld surface analysis of 2-[(4-Chlorophenyl)sulfanyl]-2-methoxy-1-phenylethan-1-one, a study which could inform the design of molecular materials with specific solid-state properties (Caracelli et al., 2018).

Transparent Aromatic Polyimides

Research on transparent aromatic polyimides derived from thiophenyl-substituted benzidines, which exhibit high refractive indices and small birefringence, indicates potential applications in advanced optoelectronic devices (Tapaswi et al., 2015).

Spectroscopic Investigation and Molecular Docking

A spectroscopic investigation, including vibrational assignments, HOMO-LUMO analysis, and molecular docking study, of a related compound, highlighted its potential as a chemotherapeutic agent, demonstrating the integration of experimental and computational methods in drug discovery (Alzoman et al., 2015).

Photocatalytic Applications

The application of visible light on copper-doped titanium dioxide catalyzing the degradation of chlorophenols was studied, showcasing the relevance of such compounds in environmental remediation and the development of photocatalytic materials (Lin et al., 2018).